Cas no 80435-07-0 (6,8-Methanoquinazoline (9CI))

6,8-Methanoquinazoline (9CI) structure
6,8-Methanoquinazoline (9CI) structure
Product name:6,8-Methanoquinazoline (9CI)
CAS No:80435-07-0
MF:C9H6N2
MW:142.157341480255
CID:1021800
PubChem ID:45080255

6,8-Methanoquinazoline (9CI) Chemical and Physical Properties

Names and Identifiers

    • 6,8-Methanoquinazoline (9CI)
    • 6,8-METHANOQUINAZOLINE
    • 3,5-diazatricyclo[7.1.1.0,undeca-1(10),2,4,6,8-pentaene
    • DTXSID00663917
    • 80435-07-0
    • 3,5-diazatricyclo[7.1.1.0(2),]undeca-1(10),2,4,6,8-pentaene
    • Inchi: InChI=1S/C9H6N2/c1-6-2-7(1)9-8(3-6)4-10-5-11-9/h1,3-5H,2H2
    • InChI Key: BJDHQDIQJHNYEU-UHFFFAOYSA-N
    • SMILES: C1C2=CC3=CN=CN=C3C1=C2

Computed Properties

  • Exact Mass: 142.053098200g/mol
  • Monoisotopic Mass: 142.053098200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 25.8Ų

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